Cas no 81560-75-0 (5,6-epoxycamphor)

• Product Name: 5,6-epoxycamphor
• CAS No: 81560-75-0
• MF: C₁₀H₁₄O₂
• MW: 166.216963291168
• CID: 986890
• PubChem ID: 133717
• Update Time: 2025-04-20

5,6-epoxycamphor Chemical and Physical Properties

Names and Identifiers

• 5,6-epoxycamphor
• 5,8,8-Trimethyl-3-oxatricyclo[3.2.1.0~2,4~]octan-6-one
• (1r,2s,4r,5r)-5,8,8-trimethyl-3-oxatricyclo[3.2.1.02,4]octan-6-one
• DTXSID101002056
• 81560-75-0
• 3-Oxatricyclo(3.2.1.02,4)octan-6-one, 5,8,8-trimethyl-, (1R-(1alpha,2beta,4beta,5alpha))-

• Inchi： 1S/C10H14O2/c1-9(2)5-4-6(11)10(9,3)8-7(5)12-8/h5,7-8H,4H2,1-3H3/t5-,7-,8-,10-/m0/s1
• InChI Key： VDNOFKUMNFEUSJ-BNJNZJEJSA-N
• SMILES： O1[C@H]2[C@@H]3CC([C@@](C)([C@@H]12)C3(C)C)=O

Computed Properties

• Exact Mass: 166.099
• Monoisotopic Mass: 166.099
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.6A^2
• XLogP3: 1.1

Experimental Properties

• Density: 1.148
• Boiling Point: 226.5°C at 760 mmHg
• Flash Point: 88.7°C
• Refractive Index: 1.52